Cas no 921074-57-9 ((2-isopropylpyrimidin-4-yl)methylamine dihydrochloride)

• Product Name: (2-isopropylpyrimidin-4-yl)methylamine dihydrochloride
• CAS No: 921074-57-9
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 3032039
• PubChem ID: 28951966
• Update Time: 2025-10-22

(2-isopropylpyrimidin-4-yl)methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2-异丙基嘧啶-4-基)甲基]胺二盐酸盐
• [(2-isopropylpyrimidin-4-yl)methyl]amine dihydrochloride
• (2-propan-2-ylpyrimidin-4-yl)methanamine
• (2-ISOPROPYLPYRIMIDIN-4-YL)METHANAMINE
• C-(2-Isopropyl-pyrimidin-4-yl)-methylamine
• GS2525
• AB43195
• 1-(2-ISOPROPYLPYRIMIDIN-4-YL)METHANAMINE
• 1-(2-isopropylpyrimidin-4-yl)methanamine dihydrochloride
• SCHEMBL8819724
• CS-0357155
• ALBB-015176
• AKOS005174957
• 921074-57-9
• DB-160624
• (2-isopropylpyrimidin-4-yl)methylamine dihydrochloride

• MDL： MFCD08060709
• Inchi： 1S/C8H13N3/c1-6(2)8-10-4-3-7(5-9)11-8/h3-4,6H,5,9H2,1-2H3
• InChI Key： LLGMSGDBTHZSLB-UHFFFAOYSA-N
• SMILES： N1C(=CC=NC=1C(C)C)CN

Computed Properties

• Exact Mass: 151.110947427Da
• Monoisotopic Mass: 151.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.8

(2-isopropylpyrimidin-4-yl)methylamine dihydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-isopropylpyrimidin-4-yl)methylamine dihydrochloride

Introduction to (2-Isopropylpyrimidin-4-yl)methylamine Dihydrochloride (CAS No. 921074-57-9)

(2-Isopropylpyrimidin-4-yl)methylamine dihydrochloride (CAS No. 921074-57-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as IPPM dihydrochloride, is a derivative of pyrimidine and features a unique structural configuration that makes it a valuable candidate for various biological and therapeutic applications.

The chemical structure of (2-Isopropylpyrimidin-4-yl)methylamine dihydrochloride consists of a pyrimidine ring substituted with an isopropyl group at the 2-position and a methylamine group at the 4-position, which is further salted with two hydrochloric acid molecules. This specific arrangement imparts distinct physicochemical properties to the compound, including solubility, stability, and reactivity, which are crucial for its potential use in drug development.

Recent studies have highlighted the potential of (2-Isopropylpyrimidin-4-yl)methylamine dihydrochloride in various therapeutic areas. One notable application is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in mood disorders, neurodegenerative diseases, and cognitive function.

In preclinical studies, (2-Isopropylpyrimidin-4-yl)methylamine dihydrochloride has demonstrated promising results in models of depression and anxiety. The compound has been found to exhibit antidepressant-like effects by enhancing serotonin levels in the brain, similar to traditional selective serotonin reuptake inhibitors (SSRIs). Additionally, it has shown potential in reducing anxiety-related behaviors in animal models, suggesting its utility as an anxiolytic agent.

Beyond its effects on neurotransmitter systems, (2-Isopropylpyrimidin-4-yl)methylamine dihydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammatory responses. This property makes it a potential candidate for treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (2-Isopropylpyrimidin-4-yl)methylamine dihydrochloride has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data indicate that the compound is well-absorbed orally and rapidly distributed throughout the body. It exhibits good brain penetration, which is essential for its CNS-targeted therapeutic effects. The compound is primarily metabolized by hepatic enzymes and eliminated through renal excretion.

Toxicity studies have shown that (2-Isopropylpyrimidin-4-yl)methylamine dihydrochloride has a favorable safety profile at therapeutic doses. Acute and chronic toxicity assessments in animal models have not revealed any significant adverse effects or organ toxicity. However, further clinical trials are necessary to confirm these findings in human subjects.

The development of (2-Isopropylpyrimidin-4-yl)methylamine dihydrochloride as a therapeutic agent is currently underway. Several pharmaceutical companies are conducting clinical trials to evaluate its efficacy and safety in treating various conditions. Early-phase clinical trials have shown promising results, with patients reporting improvements in symptoms associated with depression and anxiety disorders.

In conclusion, (2-isopropylpyrimidin-4-yl)methylamine dihydrochloride (CAS No. 921074-57-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.